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Compound of Interest

Compound Name: 5-Methylorotic acid

CAS No.: 3993-73-5

Cat. No.: B1594833

Get Quote

Executive Technical Summary
5-Methylorotic Acid (CAS 3993-73-5) is a pyrimidine derivative serving as a critical

intermediate in metabolic research and a structural analog in antimetabolite studies.[1] Unlike

its highly toxic fluorinated counterparts (e.g., 5-Fluoroorotic acid), 5-Methylorotic acid
presents a moderate hazard profile, primarily functioning as a chemical irritant.

Its utility lies in its structural similarity to orotic acid, allowing it to probe the de novo pyrimidine

biosynthesis pathway, specifically interacting with enzymes like Orotate

Phosphoribosyltransferase (OPRT). Successful application requires overcoming its poor

aqueous solubility through pH manipulation, a step often overlooked in standard protocols

leading to experimental inconsistency.

Chemical Identity & Physicochemical Properties
Understanding the physical state is the first step in exposure control.
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Property Data Operational Implication

CAS Number 3993-73-5

Use this for all waste

manifesting and inventory

tracking.

IUPAC Name

5-methyl-2,6-dioxo-1,2,3,6-

tetrahydropyrimidine-4-

carboxylic acid

Defines chemical structure for

database searches.[1]

Molecular Weight 170.12 g/mol
Required for molarity

calculations.

Physical State White to off-white solid powder
High dust potential; requires

static control.

Solubility (Water) Low / Insoluble in cold water
Do not attempt to dissolve

directly in neutral buffers.

Solubility (Optimized)
Soluble in DMSO, 1M NaOH,

or NH₄OH

Requires basic pH or aprotic

solvent for stock preparation.

pKa ~2.0 - 2.5 (Carboxylic acid)
Acidic proton drives solubility

in base.

Risk Assessment & Personal Protective Equipment
(PPE)
Safety is not just compliance; it is a self-validating system of barriers.

Hazard Classification (GHS)
Signal Word:WARNING

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]
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PPE Matrix: The "Swiss Cheese" Model of Protection
We utilize a layered defense strategy where no single failure leads to exposure.

Zone PPE Requirement Technical Rationale

Respiratory N95 / P2 Respirator (Minimum)

Prevents inhalation of fine

particulate dust during

weighing. Use a fume hood for

primary containment.

Dermal (Hands)
Nitrile Gloves (Min. 0.11 mm

thickness)

Breakthrough Time: >480 min.

Nitrile provides excellent

resistance to dry organic acids

and basic solvents (NaOH)

used for dissolution.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

if dissolving in strong bases

(NaOH), where splash hazards

carry high risk of corneal

damage.

Body Lab Coat (Buttoned)
Standard barrier against

particulate drift.

Operational Protocol: Solubilization & Handling
The majority of experimental errors with orotic acid derivatives stem from improper

solubilization.

The Solubility Paradox
Researchers often fail to dissolve 5-Methylorotic acid because they treat it like a salt. It is a

free acid with poor water solubility. To force it into solution, you must deprotonate the carboxylic

acid group.

Step-by-Step Reconstitution Protocol
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Goal: Prepare a 100 mM Stock Solution.

Weighing: Weigh the required amount (e.g., 170.1 mg for 10 mL) in a fume hood to avoid

dust inhalation.

Solvent Choice:

Method A (Biological Compatible): Add DMSO (Dimethyl Sulfoxide).[3] Vortex vigorously.

This is preferred for cell culture as it avoids high pH shock, provided the final DMSO

concentration is <0.1%.

Method B (Aqueous/Buffer): Add a small volume of 1M NaOH (approx. 2-3 molar

equivalents). The powder will dissolve as the salt forms. Once dissolved, dilute to volume

with water or buffer.

Caution: Check the final pH. It will be basic. You may need to back-titrate carefully if

your assay is pH-sensitive, but beware of precipitation if pH drops below 4-5.

Sterilization: Filter sterilize using a 0.22 µm PES or PTFE membrane. Do not autoclave, as

thermal degradation of the pyrimidine ring can occur over extended high heat.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated

freeze-thaw cycles which can cause micro-precipitation.

Scientific Context: Pyrimidine Metabolism
Why are you using this? Understanding the pathway ensures correct experimental design.

5-Methylorotic acid acts as a structural probe within the De Novo Pyrimidine Synthesis

pathway. It mimics Orotic Acid, the substrate for Orotate Phosphoribosyltransferase (OPRT)

(also known as UMP Synthase in higher eukaryotes).

Pathway Visualization
The following diagram illustrates the entry point of Orotic Acid and its derivatives into nucleotide

synthesis.
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Figure 1: The De Novo Pyrimidine Biosynthesis pathway showing the insertion point of Orotic

Acid and the competitive interaction of its 5-Methyl analog.

Disposal & Environmental Stewardship
Responsible science ends with responsible disposal.

Do not dispose of 5-Methylorotic acid down the drain. Although not classified as an acute

marine pollutant, pyrimidine analogs can interfere with microbial metabolism in waste treatment

plants.

Solid Waste: Collect excess powder in a sealed container labeled "Hazardous Waste - Solid

- Irritant."

Liquid Waste: Solutions containing DMSO or NaOH must be segregated into "Organic

Solvent Waste" or "Basic Inorganic Waste" streams, respectively.

Destruction: The preferred method is incineration at a licensed chemical waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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